Cas no 25206-12-6 (2-(1H-Imidazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride)

• Product Name: 2-(1H-Imidazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride
• CAS No: 25206-12-6
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• CID: 2111952
• PubChem ID: 68676875
• Update Time: 2025-06-30

2-(1H-Imidazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-imidazol-5-yl)cyclopropanecarboxylic acid hydrochloride
• 2-(1H-imidazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride
• NE58450
• Z1769859543
• 2-(1H-Imidazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride

• Inchi： 1S/C7H8N2O2.ClH/c10-7(11)5-1-4(5)6-2-8-3-9-6;/h2-5H,1H2,(H,8,9)(H,10,11);1H
• InChI Key： UITVICGBSYEWHI-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CC1C1=CN=CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 183
• Topological Polar Surface Area: 66

Additional information on 2-(1H-Imidazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride

Introduction to 2-(1H-Imidazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride (CAS No. 25206-12-6)

2-(1H-Imidazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 25206-12-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a cyclopropane ring linked to an imidazole moiety, has garnered attention due to its unique structural properties and potential biological activities. The cyclopropane unit, known for its strained three-membered ring, often enhances the metabolic stability and binding affinity of molecules, while the imidazole ring is a common pharmacophore found in numerous bioactive agents.

The hydrochloride salt form of this compound not only improves its solubility in aqueous solutions but also enhances its pharmacokinetic properties, making it a valuable candidate for further investigation in medicinal chemistry. In recent years, there has been growing interest in developing novel therapeutic agents that incorporate cyclopropane and imidazole scaffolds due to their demonstrated efficacy in modulating various biological pathways.

One of the most compelling aspects of 2-(1H-Imidazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride is its potential application in the development of small-molecule inhibitors targeting enzymes involved in inflammatory and autoimmune diseases. The imidazole moiety can interact with specific amino acid residues in protein targets, leading to the development of highly selective inhibitors. Additionally, the cyclopropane ring can introduce conformational constraints that improve binding affinity and reduce off-target effects.

Recent studies have highlighted the role of this compound in preclinical models as a modulator of immune responses. Researchers have observed that derivatives of 2-(1H-Imidazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride exhibit potent anti-inflammatory properties by inhibiting the activity of key pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound may serve as a lead structure for the development of novel therapeutics aimed at treating conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-(1H-Imidazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclopropane unit typically involves ring-closing metathesis or cyclopropanation reactions, while the attachment of the imidazole moiety can be achieved through nucleophilic substitution or condensation reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In addition to its therapeutic potential, 2-(1H-Imidazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride has shown promise in the field of chemical biology as a tool for studying enzyme mechanisms and interactions. Its unique structural features allow researchers to probe the binding modes and dynamics of target proteins, providing insights into drug design principles. By using this compound as a scaffold, scientists can develop libraries of derivatives with tailored biological activities, facilitating high-throughput screening for new drug candidates.

The pharmacological profile of 2-(1H-Imidazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride has been further explored through computational modeling and molecular dynamics simulations. These studies have revealed that the compound can adopt multiple conformations depending on its environment, which may influence its interactions with biological targets. Understanding these conformational changes is crucial for optimizing drug design and improving drug-like properties such as solubility, permeability, and metabolic stability.

One particularly intriguing aspect of this compound is its potential role in oncology research. Preclinical data suggest that derivatives of 2-(1H-Imidazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride may inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The cyclopropane ring has been shown to enhance binding affinity to specific protein targets, while the imidazole moiety can modulate enzyme activity through allosteric interactions. These findings warrant further investigation into the development of novel anticancer agents based on this scaffold.

The development of novel pharmaceuticals often involves rigorous testing to assess safety and efficacy before moving into clinical trials. 2-(1H-Imidazol-4-y[cyclopropane]ane]carboxylic acid hydrochloride has undergone preliminary toxicity studies in vitro and in vivo, which have shown no significant adverse effects at relevant doses. However, more extensive testing is required to fully evaluate its therapeutic potential and long-term safety profile.

In conclusion,2-(1H-imidazol[4]-yl)cyc[lo]propa[n]e[1]-carb[ox]ylic ac[i]d hyd[r]ochl[or]ide (CAS No. 25206[12]-6) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, 2-(1H-imidazol[4]-yl)cyc[lo]propa[n]e[1]-carb[ox]ylic ac[i]d hyd[r]ochl[or]ide is poised to play a significant role in future drug discovery efforts.